Cas no 687569-28-4 (2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 687569-28-4
• MF: C₂₀H₁₇N₃O₃S₂
• MW: 411.49728178978
• CID: 5902932
• PubChem ID: 2155530

2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-((4-methylbenzyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-2-[[(4-methylphenyl)methyl]thio]-3-(4-nitrophenyl)-
• 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• 687569-28-4
• 2-[(4-methylphenyl)methylsulfanyl]-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 2-{[(4-methylphenyl)methyl]sulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• EU-0088976
• F0579-0872
• AKOS024585229

• Inchi： 1S/C20H17N3O3S2/c1-13-2-4-14(5-3-13)12-28-20-21-17-10-11-27-18(17)19(24)22(20)15-6-8-16(9-7-15)23(25)26/h2-9H,10-12H2,1H3
• InChI Key： XFIMUYAKUQIKDD-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(C)C=C2)N(C2=CC=C([N+]([O-])=O)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 411.07113376g/mol
• Monoisotopic Mass: 411.07113376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687569-28-4)

2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 687569-28-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyrimidinone family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both methylphenyl and nitrophenyl substituents enhances its potential for interaction with biological targets, making it a candidate for further investigation in therapeutic development.

In recent years, the demand for novel heterocyclic compounds has surged, driven by their utility in designing small-molecule inhibitors and kinase modulators. Researchers are particularly interested in thienopyrimidinone derivatives due to their structural versatility and ability to mimic natural substrates. The sulfanyl and nitro functional groups in this compound contribute to its unique electronic properties, which are critical for binding affinity and selectivity in drug-target interactions. These features align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions, often starting from commercially available thiophene precursors. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been explored to improve yield and purity. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with rigorous quality standards. These methodologies are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in modern medicinal chemistry.

Beyond pharmaceuticals, this compound's photophysical properties have sparked interest in optoelectronic materials. The nitrophenyl moiety, for instance, may facilitate charge transfer processes, making it suitable for applications in organic semiconductors or sensors. Such interdisciplinary potential underscores why queries like "thienopyrimidinone applications" and "CAS 687569-28-4 uses" are trending in scientific databases and search engines.

Safety and handling of 2-{(4-methylphenyl)methylsulfanyl}-3-(4-nitrophenyl)-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one adhere to general laboratory protocols for organic compounds. While not classified as hazardous under standard regulations, proper personal protective equipment (PPE) and ventilation are recommended during handling. Environmental considerations, such as biodegradability and eco-toxicity, remain areas of ongoing study, aligning with the broader push for green chemistry practices.

In summary, CAS No. 687569-28-4 represents a promising scaffold for both therapeutic and material science innovations. Its structural complexity and functional diversity make it a subject of continuous exploration, particularly in contexts like drug repurposing and high-throughput screening. As research progresses, this compound may well emerge as a cornerstone in developing next-generation bioactive molecules and smart materials.